3-(Methoxymethyl)-6-oxabicyclo[3.1.0]hexane

• IUPAC Name: 3-(methoxymethyl)-6-oxabicyclo[3.1.0]hexane
• InChI: InChI=1S/C7H12O2/c1-8-4-5-2-6-7(3-5)9-6/h5-7H,2-4H2,1H3
• InChI Key: FLQKRGRZFHDZRM-UHFFFAOYSA-N
• Canonical SMILES: COCC1CC2C(C1)O2
• Molecular Formula: C7H12O2
• Molecular Weight: 128.17 g/mol

Description

The description of a chemical compound typically includes its molecular formula, structure, and other identifiers like CAS number. It may also include information about its natural occurrence or synthesis.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound from simpler starting materials. The synthesis process is often optimized to improve yield, reduce cost, and minimize environmental impact.

Molecular Structure Analysis

The molecular structure of a compound describes the arrangement of atoms within the molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used to determine molecular structure.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. This can include reactions with other compounds under various conditions, its reactivity, and the mechanism of its reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its phase (solid, liquid, gas), melting and boiling points, solubility in various solvents, and its chemical stability.

Scientific Research Applications

Antitumor Agents

. . The most effective compounds demonstrated IC50 in the range

Mechanism of Action

Target of Action

The primary targets of 3-(Methoxymethyl)-6-oxabicyclo[31Similar compounds, such as 3-azabicyclo[310]hexane derivatives, have been studied as potential antitumor agents . They have been shown to interact with various biological targets and are actively used in drug design .

Mode of Action

The exact mode of action of 3-(Methoxymethyl)-6-oxabicyclo[31Related compounds have been shown to exhibit significant antiproliferative activity in various cell lines . The interaction of these compounds with their targets often results in changes in cell cycle distribution, with an accumulation of cells in the SubG1 phase and induced apoptosis .

Biochemical Pathways

The specific biochemical pathways affected by 3-(Methoxymethyl)-6-oxabicyclo[31Related compounds have been shown to affect various pathways, leading to downstream effects such as changes in cell cycle distribution and induction of apoptosis .

Result of Action

The molecular and cellular effects of 3-(Methoxymethyl)-6-oxabicyclo[31Related compounds have been shown to cause significant changes in cell cycle distribution, with an accumulation of cells in the subg1 phase and induced apoptosis . Additionally, these compounds have demonstrated a significant effect on the distribution of actin filaments in cells .

Safety and Hazards

The safety and hazards of a compound describe the risks associated with its use or handling. This can include toxicity, flammability, environmental impact, and precautions for safe handling and storage.

Future Directions

Future directions in the study of a compound can include potential applications, further studies needed to fully understand its properties, and modifications that could improve its properties or lead to new compounds.